Cas no 1276197-47-7 (Hexanoic-4,4,5,5,6,6,6-d7 Acid)

• Product Name: Hexanoic-4,4,5,5,6,6,6-d7 Acid
• CAS No: 1276197-47-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1065945
• Update Time: 2025-10-31

Hexanoic-4,4,5,5,6,6,6-d7 Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic-4,4,5,5,6,6,6-d7 Acid

• Inchi： 1S/C6H12O2/c1-2-3-4-5-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key： FUZZWVXGSFPDMH-UHFFFAOYSA-N
• SMILES： C(C(=O)O)CC([H])([H])C([H])([H])C([H])([H])[H]

Additional information on Hexanoic-4,4,5,5,6,6,6-d7 Acid

Hexanoic-4,4,5,5,6,6,6-d7 Acid: A Comprehensive Overview

Hexanoic-4,4,5,5,6,6,6-d7 Acid, also known by its CAS No. 1276197-47-7 and IUPAC name 4aH-Friedelcrafts acid dimer (dimer of hexanoic acid), is a highly specialized compound with unique properties that make it valuable in various scientific and industrial applications. This compound is a derivative of hexanoic acid with a deuterium substitution pattern that provides distinct isotopic characteristics. The presence of multiple deuterium atoms at specific positions in the molecule significantly alters its physical and chemical properties compared to the non-deuterated counterpart.

The synthesis of Hexanoic-4,4,5,5,6,6,6-d7 Acid involves advanced chemical processes that ensure precise control over the deuterium substitution pattern. This level of precision is critical for applications where isotopic purity is essential. Recent advancements in synthetic methodologies have enabled the production of this compound with high isotopic enrichment and structural integrity.

In terms of physical properties,Hexanoic-4aH-Friedelcrafts acid dimer exhibits a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate to high depending on the solvent's polarity. The compound's stability under various conditions has been extensively studied; it is found to be stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The chemical structure of Hexanoic-4aH-Friedelcrafts acid dimer consists of two hexanoic acid molecules linked via a Friedel-Crafts acylation reaction. This dimerization process introduces a unique functional group arrangement that imparts specific reactivity patterns. The deuterium substitution at positions 4aH enhances the compound's ability to participate in certain types of chemical reactions while reducing others due to the kinetic isotope effect.

Hexanoic-4aH-Friedelcrafts acid dimer has found significant applications in the field of organic synthesis as an intermediate in the production of more complex molecules. Its use as a building block in medicinal chemistry has led to the development of novel drug candidates with improved pharmacokinetic profiles.

In recent years,Hexanoic-4aH-Friedelcrafts acid dimer has gained attention in the context of green chemistry due to its potential role in developing more sustainable synthetic pathways. Researchers are exploring ways to utilize this compound in catalytic processes that reduce waste generation and energy consumption.

The spectroscopic properties of Hexanoic-4aH-Friedelcrafts acid dimer, particularly its NMR spectra (both proton and carbon), provide valuable insights into its molecular structure and dynamic behavior. The presence of deuterium atoms significantly affects the chemical shifts observed in these spectra due to differences in electron distribution around the nuclei.

In terms of safety data,CAS No. 1276197-47-7-based compounds are generally considered non-toxic under normal handling conditions; however,must be handled with appropriate precautions due to their potential irritant effects on skin and eyes.